Cas no 124388-28-9 (4'-BROMO-3,4-DIFLUORO-BIPHENYL)

• Product Name: 4'-BROMO-3,4-DIFLUORO-BIPHENYL
• CAS No: 124388-28-9
• MF: C₁₂H₇BrF₂
• MW: 269.084789514542
• MDL: MFCD07775581
• CID: 2199744
• PubChem ID: 23364718
• Update Time: 2025-05-22

4'-BROMO-3,4-DIFLUORO-BIPHENYL Chemical and Physical Properties

Names and Identifiers

• 4'-BROMO-3,4-DIFLUORO-BIPHENYL
• SCHEMBL7766400
• 4-bromo-3',4'-difluorobiphenyl
• 4'-Bromo-3,4-difluoro-1,1'-biphenyl
• SHJPNMFHHRACQL-UHFFFAOYSA-N
• 124388-28-9
• 4-(4-bromophenyl)-1,2-difluorobenzene

• MDL： MFCD07775581
• Inchi： 1S/C12H7BrF2/c13-10-4-1-8(2-5-10)9-3-6-11(14)12(15)7-9/h1-7H
• InChI Key： SHJPNMFHHRACQL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=CC(=C(C=1)F)F

Computed Properties

• Exact Mass: 267.96992Da
• Monoisotopic Mass: 267.96992Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Additional information on 4'-BROMO-3,4-DIFLUORO-BIPHENYL

Introduction to 4'-Bromo-3,4-Difluoro-Biphenyl (CAS No. 124388-28-9)

The compound 4'-Bromo-3,4-Difluoro-Biphenyl (CAS No. 124388-28-9) is a highly specialized organic molecule that has garnered significant attention in the fields of materials science, pharmacology, and environmental chemistry. This compound belongs to the family of biphenyl derivatives, which are characterized by two phenyl rings connected by a single bond. The presence of bromo and difluoro substituents at specific positions on the aromatic rings imparts unique electronic and structural properties to the molecule, making it a valuable compound for various applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 4'-Bromo-3,4-Difluoro-Biphenyl, allowing researchers to explore its potential in diverse areas. For instance, studies have shown that this compound exhibits remarkable electronic properties due to its bromine and fluorine substituents. These substituents not only influence the molecule's electron distribution but also enhance its stability under certain conditions. Such properties make it an ideal candidate for use in organic electronic materials, such as semiconductors and optoelectronic devices.

In the realm of pharmacology, 4'-Bromo-3,4-Difluoro-Biphenyl has been investigated for its potential as a lead compound in drug discovery. The bromine and fluorine atoms serve as electron-withdrawing groups, which can modulate the molecule's interactions with biological systems. Recent research has highlighted its ability to inhibit specific enzymes and receptors, suggesting its potential in the development of novel therapeutic agents for conditions such as cancer and neurodegenerative diseases.

The synthesis of 4'-Bromo-3,4-Difluoro-Biphenyl typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the bromination of a difluorobenzene derivative followed by coupling reactions to form the biphenyl structure. The use of advanced catalysts and reaction techniques has significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

From an environmental perspective, understanding the behavior of 4'-Bromo-3,4-Difluoro-Biphenyl in natural systems is crucial. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with microbial communities playing a key role in its transformation. However, its persistence in certain environments raises concerns about potential ecological impacts. Ongoing research aims to develop strategies for mitigating these effects while maximizing the compound's benefits.

In conclusion, 4'-Bromo-3,4-Difluoro-Biphenyl (CAS No. 124388-28-9) stands as a testament to the ingenuity of modern chemistry. Its unique combination of structural features and functional groups positions it as a versatile compound with applications across multiple disciplines. As research continues to uncover new insights into its properties and behaviors, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.